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Compound of Interest

Compound Name: Hexapeptide-10

Cat. No.: B1673154

In the landscape of cosmetic science, peptides stand out for their targeted biological activity
and significant contributions to anti-aging skincare. This guide provides a detailed comparison
of two such peptides, Hexapeptide-10 and Tripeptide-10 Citrulline, focusing on their efficacy in
improving skin firmness. The information is tailored for researchers, scientists, and drug
development professionals, presenting a synthesis of available experimental data and
methodologies.

Executive Summary

Hexapeptide-10 and Tripeptide-10 Citrulline are both synthetic peptides that enhance skin
firmness through distinct mechanisms. Hexapeptide-10 primarily acts on the dermal-epidermal
junction (DEJ), strengthening the skin's structural integrity from its foundation. In contrast,
Tripeptide-10 Citrulline focuses on the organization and quality of collagen fibrils within the
dermis, ensuring a resilient and supple extracellular matrix. While direct comparative clinical
trials are not readily available in the public domain, existing in-vitro and clinical data suggest
both are effective in their respective roles.

Data Presentation: A Quantitative Look at Efficacy

The following tables summarize the key quantitative findings from various studies on
Hexapeptide-10 and Tripeptide-10 Citrulline.

Table 1: In-Vitro Efficacy Data for Hexapeptide-10
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Parameter Result Study Type
Keratinocyte Proliferation 38% increase In-Vitro
Fibroblast Proliferation 75% increase In-Vitro

Table 2: Clinical Efficacy Data for Tripeptide-10 Citrulline

Parameter Result Study Duration Study Type
) 54% increase in o )
Skin Suppleness 28 days Clinical Trial

appearance

Mechanisms of Action: Two Paths to Firmer SKkin
Hexapeptide-10: Reinforcing the Dermal-Epidermal
Junction

Hexapeptide-10, also known by the trade name Serilesine, is a synthetic peptide that mimics a
sequence of the alpha chain of laminin.[1] Its primary mechanism of action is the enhancement
of the dermal-epidermal junction (DEJ), a critical interface for skin integrity.[2][3] With age, the

DEJ flattens, leading to reduced adhesion between the epidermis and dermis, which manifests

as sagging skin.
Hexapeptide-10 counteracts this by stimulating the synthesis of two key proteins:

e Laminin-5: A crucial component of the anchoring filaments that connect the epidermis to the
dermis.[2][3]

e 06-Integrin: A transmembrane receptor on keratinocytes that binds to laminin-5, forming
hemidesmosomes, which are essential for stable adhesion.

By increasing the production of these proteins, Hexapeptide-10 strengthens the cohesion
between the skin's layers, resulting in improved firmness, elasticity, and a reduction in the
appearance of fine lines and wrinkles. Furthermore, it has been shown to promote the

proliferation of both keratinocytes and fibroblasts, contributing to overall skin regeneration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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